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Compound of Interest

Methyl 1-
Compound Name:
bromocyclohexanecarboxylate

CAS No.: 3196-23-4

Cat. No.: B1351611

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural information,
physicochemical properties, and spectral data of Methyl 1-bromocyclohexanecarboxylate. It
is intended to be a valuable resource for professionals in the fields of chemical research and
drug development.

Core Structural and Physical Data

Methyl 1-bromocyclohexanecarboxylate is a halogenated ester derivative of cyclohexane.
Its core structural identifiers and key physical properties are summarized in the tables below for
easy reference.
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Identifier Value
IUPAC Name methyl 1-bromocyclohexane-1-carboxylate[1]
CAS Number 3196-23-4[1]

Molecular Formula

CsH13BrO2[1]

Molecular Weight

221.09 g/mol [1]

SMILES String

COC(=0)C1(Br)CCCCC1[1]

InChl Key

RNWRVPVPLQMTAP-UHFFFAOYSA-N[1]

Physical Property Value

Form Liquid[1]

Boiling Point 115-116 °C at 19 mmHg[1][2]
Density 1.39 g/mL at 25 °C[1][2]

Refractive Index (n20/D)

1.493[1][2]

Flash Point

106 °C (222.8 °F) - closed cup[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of Methyl 1-

bromocyclohexanecarboxylate. Below is a summary of available nuclear magnetic

resonance (NMR) and infrared (IR) spectroscopy data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

the molecule.
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1H NMR Chemical Shift o _ _
Multiplicity Integration Assignment
(CDCI3) (ppm)
3.78 s 3H -OCHs
Cyclohexyl
1.20-2.20 m 10H Y Y
protons
13C NMR (CDCls) Chemical Shift (ppm) Assignment
1715 C=0 (Ester)
65.0 C-Br
52.5 -OCHs
20-40 Cyclohexyl carbons

Note: The exact chemical shifts for the cyclohexyl protons and carbons can vary and often

appear as complex multiplets due to overlapping signals. The provided ranges are typical for

such structures.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Vibrational Mode Wavenumber (cm~1) Intensity

C=0 Stretch (Ester) ~1735 Strong

C-O Stretch ~1250-1100 Strong

C-H Stretch (sp?3) ~2950-2850 Medium-Strong
C-Br Stretch ~600-500 Medium

Experimental Protocols

While a specific, detailed synthesis protocol for Methyl 1-bromocyclohexanecarboxylate is

not readily available in the provided search results, a general and robust method for its
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preparation is the Hell-Volhard-Zelinsky reaction, followed by esterification.

Synthesis of 1-Bromocyclohexanecarboxylic Acid

o Materials: Cyclohexanecarboxylic acid, red phosphorus (catalytic amount), bromine.
e Procedure:

o To a round-bottom flask equipped with a reflux condenser and a dropping funnel, add
cyclohexanecarboxylic acid and a catalytic amount of red phosphorus.

o Heat the mixture gently.

o Slowly add bromine from the dropping funnel. The reaction is exothermic and will produce
hydrogen bromide gas, which should be neutralized with a base trap.

o Continue heating until the bromine color disappears.
o Allow the reaction mixture to cool to room temperature.

o The crude 1-bromocyclohexanecarboxylic acid can be purified by distillation under
reduced pressure or by recrystallization.

Esterification to Methyl 1-bromocyclohexanecarboxylate

» Materials: 1-Bromocyclohexanecarboxylic acid, methanol, a strong acid catalyst (e.g.,
concentrated sulfuric acid).

e Procedure:

o In around-bottom flask, dissolve 1-bromocyclohexanecarboxylic acid in an excess of
methanol.

o Add a catalytic amount of concentrated sulfuric acid.

o Reflux the mixture for several hours. The reaction progress can be monitored by thin-layer
chromatography (TLC).
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o After the reaction is complete, cool the mixture and remove the excess methanol by rotary
evaporation.

o Dissolve the residue in an organic solvent (e.g., diethyl ether) and wash with a saturated
sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude Methyl 1-bromocyclohexanecarboxylate.

o Purify the product by vacuum distillation.

Reactivity and Applications

Methyl 1-bromocyclohexanecarboxylate is a valuable intermediate in organic synthesis. The
presence of the bromine atom at the alpha-position to the ester carbonyl group makes it a
suitable substrate for various nucleophilic substitution reactions.

A notable application is its use in the Reformatsky reaction. In this reaction, it reacts with zinc to
form an organozinc intermediate, which can then react with aldehydes or ketones to form 3-
hydroxy esters. This reaction is a powerful tool for carbon-carbon bond formation.

Safety Information
Methyl 1-bromocyclohexanecarboxylate is classified as a hazardous substance.

e Hazard Statements: Causes severe skin burns and eye damage. May cause respiratory
irritation.[1]

e Precautionary Statements: Wear protective gloves, clothing, eye, and face protection. Avoid
breathing dust, fumes, gas, mist, vapors, or spray.[1]

» Signal Word: Danger[1]

Always handle this chemical in a well-ventilated fume hood and use appropriate personal
protective equipment (PPE).

Visualizations
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Synthesis Pathway

Step 1: Bromination Step 2: Esterification

| Brz, P(cat) | CHsOH, H*
Cyclohexanecarboxylic Acid 1-Bromocyclohexanecarboxylic Acid Methyl 1-bromocyclohexanecarboxylate

1-Bromocyclohexanecarboxylic Acid

Click to download full resolution via product page

Caption: Synthesis of Methyl 1-bromocyclohexanecarboxylate.

Experimental Workflow for Characterization

Crude Methyl 1-bromocyclohexanecarboxylate

;

Purification (Vacuum Distillation)

;

Purity Assessment (GC-MS)

!

Structural Confirmation

!

1H and 3C NMR Spectroscopy IR Spectroscopy Mass Spectrometry
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Caption: Workflow for purification and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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